N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]-1-methanesulfonylpiperidine-4-carboxamide

• IUPAC Name: N-[(4-hydroxy-6,7-dihydro-5H-1-benzothiophen-4-yl)methyl]-1-methylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C16H24N2O4S2/c1-24(21,22)18-8-4-12(5-9-18)15(19)17-11-16(20)7-2-3-14-13(16)6-10-23-14/h6,10,12,20H,2-5,7-9,11H2,1H3,(H,17,19)
• InChI Key: KGSKXVQXWGJBOP-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C(=O)NCC2(CCCC3=C2C=CS3)O
• Molecular Formula: C16H24N2O4S2
• Molecular Weight: 372.5 g/mol

Description

This compound is a derivative of benzothiophene, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen. The benzothiophene structure is a bicyclic compound consisting of a benzene ring fused to a thiophene ring.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as nuclear magnetic resonance (NMR) spectroscopy and infrared (IR) spectroscopy.

Chemical Reactions Analysis

The reactivity of this compound would depend on its specific structure. Benzothiophene derivatives are known to react with various chemical reagents to afford new heterocyclic derivatives.

Scientific Research Applications

Antitumor Activity

Compounds with a tetrahydro-1-benzothiophene nucleus, like the one in this compound, have been known to contribute to the enhancement of antitumor activity. Therefore, this compound could potentially be used in cancer research and drug development.

Antimicrobial Activity

Compounds synthesized from 4-oxocyclo-hexane-1,3-dicarboxamides, which share structural similarities with this compound, have been tested for antimicrobial activities. This suggests potential applications of this compound in the development of new antimicrobial agents.

Analgesic and Anti-inflammatory Activities

Similarly, compounds synthesized from 4-oxocyclo-hexane-1,3-dicarboxamides have also been tested for analgesic and anti-inflammatory activities. This indicates potential applications of this compound in pain and inflammation research.

Biological Activities

Compounds with a 4-hydroxy-2-quinolone structure, which is similar to the structure of this compound, have shown unique biological activities. Therefore, this compound could potentially be used in the study of these biological activities and the development of related drugs.

Mechanism of Action

The mechanism of action would depend on the specific use of this compound. Some benzothiophene derivatives have shown promising results as anticancer agents.

Future Directions

Future research could involve synthesizing new derivatives of this compound and testing their biological activity. The comparison between the activity of the newly synthesized thiophene derivatives towards tumor and normal cell lines will direct future research towards the synthesis of good anticancer agents.